Cas no 81569-47-3 (4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester)
81569-47-3 structure
Product Name:4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester
CAS No:81569-47-3
MF:C8H11NO2S
MW:185.24344086647
CID:708123
PubChem ID:13015586
Update Time:2025-04-19
4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester
- 4-Thiazolecarboxylicacid,5-ethyl-,ethylester(9CI)
- ethyl 5-ethyl-1,3-thiazole-4-carboxylate
- 81569-47-3
- 4-thiazolecarboxylic acid,5-ethyl-,ethyl ester
-
- Inchi: 1S/C8H11NO2S/c1-3-6-7(9-5-12-6)8(10)11-4-2/h5H,3-4H2,1-2H3
- InChI Key: MSNFYBUDOGRINS-UHFFFAOYSA-N
- SMILES: S1C=NC(C(=O)OCC)=C1CC
Computed Properties
- Exact Mass: 185.05104977g/mol
- Monoisotopic Mass: 185.05104977g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 67.4Ų
4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
81569-47-3 (4-Thiazolecarboxylicacid, 5-ethyl-, ethyl ester) Related Products
- 81569-45-1(Methyl 5-ethylthiazole-4-carboxylate)
- 81569-26-8(Methyl 5-isopropylthiazole-4-carboxylate)
- 61323-26-0(Ethyl 5-methylthiazole-4-carboxylate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
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